Cas no 1806133-96-9 (4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol)

4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol is a specialized pyridine derivative featuring a trifluoromethoxy group, hydroxymethyl substituent, and aminomethyl functionality. Its structural complexity offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the hydroxymethyl and aminomethyl groups provide reactive sites for further functionalization. This compound is valuable as an intermediate in the development of bioactive molecules, leveraging its unique electronic and steric properties. High purity and well-defined reactivity make it suitable for precision synthesis in medicinal chemistry and material science applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.
4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol structure
1806133-96-9 structure
Product Name:4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol
CAS No:1806133-96-9
MF:C8H9F3N2O3
MW:238.163872480392
CID:4830911
Update Time:2025-10-22

4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol
    • Inchi: 1S/C8H9F3N2O3/c9-8(10,11)16-6-1-4(2-12)5(3-14)7(15)13-6/h1,14H,2-3,12H2,(H,13,15)
    • InChI Key: HRHNCSNVTMMCPC-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC(CN)=C(CO)C(N1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 360
  • XLogP3: -0.3
  • Topological Polar Surface Area: 84.6

4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029097014-1g
4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol
1806133-96-9 97%
1g
$1,504.90 2022-04-01

Additional information on 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806133-96-9)

4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806133-96-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups such as aminomethyl, hydroxy, and trifluoromethoxy, exhibits versatile chemical properties. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

The molecular structure of 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol features a pyridine ring substituted with multiple functional groups, enhancing its reactivity and interaction with biological targets. The presence of the trifluoromethoxy group is notable, as it often improves metabolic stability and bioavailability in pharmaceutical compounds. This makes the compound a promising candidate for the development of novel therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents.

In agrochemical applications, 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol is being explored for its potential as a pesticide intermediate or herbicide enhancer. The trifluoromethoxy moiety is known to contribute to the lipophilicity of molecules, which can enhance their penetration into plant tissues. This aligns with the growing demand for eco-friendly crop protection solutions that minimize environmental impact while maintaining efficacy.

The synthesis of 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol typically involves multi-step organic reactions, including amination, hydroxylation, and trifluoromethoxylation. Recent advancements in catalytic methods and flow chemistry have improved the efficiency and scalability of its production, addressing the need for cost-effective manufacturing in the chemical industry. These innovations are particularly relevant given the increasing focus on process optimization and reducing chemical waste.

From a market perspective, the demand for 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol is expected to rise, driven by its applications in pharmaceutical research and agrochemical development. The compound's unique structural features make it a valuable building block for high-value chemicals, and its compatibility with modern drug design principles further enhances its appeal. Industry reports highlight a growing interest in fluorinated compounds, which are often associated with improved bioactivity and stability.

Safety and handling of 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under typical conditions, its reactivity with strong oxidizing agents necessitates careful storage and handling. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In summary, 4-(Aminomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806133-96-9) represents a compelling area of study in both pharmaceutical and agrochemical fields. Its structural complexity and functional diversity offer numerous opportunities for innovation, particularly in the development of next-generation therapeutics and sustainable agricultural chemicals. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing molecular science and industrial applications.

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